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Compound of Interest

Compound Name: VT103

Cat. No.: B15543691

Get Quote

In-Depth Technical Guide: VT103
For Researchers, Scientists, and Drug Development Professionals

Introduction
VT103 is a potent and selective small molecule inhibitor of TEA Domain Transcription Factor 1

(TEAD1) auto-palmitoylation. By selectively targeting TEAD1, VT103 disrupts the interaction

between TEAD1 and the transcriptional co-activators Yes-associated protein (YAP) and

Transcriptional co-activator with PDZ-binding motif (TAZ). This interference with the Hippo

signaling pathway downstream effectors makes VT103 a promising therapeutic candidate for

cancers characterized by Hippo pathway dysregulation, such as certain types of mesothelioma

and lung adenocarcinoma.[1][2] This guide provides a comprehensive overview of the technical

details of VT103, including its chemical properties, mechanism of action, and relevant

experimental protocols.

Chemical and Molecular Data
VT103 is an orally active compound with improved potency and favorable pharmacokinetic

properties in preclinical models.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15543691#bc-rfq
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#cas-number-and-molecular-structure-of-vt103
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#cas-number-and-molecular-structure-of-vt103
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#cas-number-and-molecular-structure-of-vt103
https://www.medchemexpress.com/vt103.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12210045/
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#cas-number-and-molecular-structure-of-vt103
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#cas-number-and-molecular-structure-of-vt103
https://www.researchgate.net/figure/Schematic-representation-of-the-Hippo-signaling-pathway-YAP-TAZ-in-human-endothelial_fig1_332331052
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 2290608-13-6 [3][4][5][6]

Molecular Formula C18H17F3N4O2S [3][4][7]

Molecular Weight 410.42 g/mol [3][4]

IUPAC Name

N-methyl-3-(1-methyl-1H-

imidazol-4-yl)-4-((4-

(trifluoromethyl)phenyl)amino)b

enzenesulfonamide

[3]

SMILES

CN1C=NC(C2=C(NC3=CC=C(

C(F)(F)F)C=C3)C=CC(S(=O)

(NC)=O)=C2)=C1

[3]

InChI Key
LLCVDQHLYHBAHR-

UHFFFAOYSA-N
[3][7]

Mechanism of Action: Targeting the Hippo-YAP/TAZ-
TEAD Pathway
The Hippo signaling pathway is a critical regulator of organ size, cell proliferation, and

apoptosis.[2] Dysregulation of this pathway, often leading to the activation of the transcriptional

co-activators YAP and TAZ, is implicated in the development and progression of various

cancers. Once activated, YAP and TAZ translocate to the nucleus and bind to TEAD

transcription factors to drive the expression of genes that promote cell proliferation and inhibit

apoptosis.[2]

VT103 exerts its anti-cancer effects by selectively inhibiting the auto-palmitoylation of TEAD1.

[1][4] This post-translational modification is crucial for the stable interaction between TEADs

and YAP/TAZ. By preventing TEAD1 palmitoylation, VT103 effectively disrupts the formation of

the YAP/TAZ-TEAD1 transcriptional complex, thereby inhibiting the expression of downstream

target genes like CTGF and CYR61 and the anti-apoptotic protein survivin.[2][3] Notably,

VT103 demonstrates selectivity for TEAD1 over other TEAD isoforms (TEAD2, TEAD3, and

TEAD4) at effective concentrations.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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